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Compound of Interest

Compound Name: 2-Methylcyclohexanone

Cat. No.: B044802 Get Quote

An In-depth Technical Guide to 2-Methylcyclohexanone (CAS Number: 583-60-8)

This technical guide provides a comprehensive overview of 2-methylcyclohexanone (CAS

No. 583-60-8), a versatile cyclic ketone utilized in various chemical applications. The

information is intended for researchers, scientists, and professionals in drug development and

other scientific fields.

Chemical and Physical Properties
2-Methylcyclohexanone is a colorless to pale yellow liquid with a characteristic peppermint- or

acetone-like odor.[1][2] It is a flammable liquid and its vapors are heavier than air.[1][2] This

compound is slightly soluble in water but soluble in organic solvents such as alcohol, ether,

methanol, and cyclohexanone.[2][3][4]

Table 1: Physicochemical Properties of 2-Methylcyclohexanone
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Property Value Reference

Molecular Formula C₇H₁₂O [1][5]

Molecular Weight 112.17 g/mol [1][2][3]

CAS Number 583-60-8 [1][2][6]

Appearance Colorless to pale yellow liquid [1][2][7]

Odor
Weak, peppermint-like or

acetone-like
[1]

Density 0.924 - 0.925 g/mL at 20-25 °C [1][2][6][8][9][10]

Boiling Point 162-165.1 °C [1][2][6][8][9][10][11]

Melting Point -14 °C to -13.9 °C [1][2][6][7][8]

Flash Point 46 - 48 °C (116 - 118.4 °F) [2][7][9][12]

Refractive Index (n²⁰/D) 1.444 - 1.450 [1][2][5][9][12]

Vapor Pressure 1 - 2.25 mmHg at 20 °C [1][2]

Water Solubility Insoluble/Slightly soluble [2][3][4]

Solubility in Organic Solvents
Soluble in alcohol, ether,

methanol
[2][3][4]

Spectroscopic Data
The structural identification of 2-methylcyclohexanone is confirmed through various

spectroscopic techniques.

Table 2: Key Spectroscopic Data for 2-Methylcyclohexanone
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Technique Key Peaks/Signals Reference

¹H NMR
Data available, consistent with

structure
[6][12][13]

¹³C NMR Data available [3][12]

Infrared (IR) Spectroscopy
Key absorptions consistent

with a cyclic ketone structure.
[3][5][10][12]

Mass Spectrometry (MS)
Molecular Ion (M⁺): m/z 112.

Key fragments: 68, 55, 41, 69.
[3][8][12][14]

Experimental Protocols
Synthesis of 2-Methylcyclohexanone
2-Methylcyclohexanone can be synthesized through several methods, including the catalytic

hydrogenation of o-cresol or the dehydrogenation of 2-methylcyclohexanol.[7] A common

laboratory-scale synthesis involves the methylation of cyclohexanone.

Protocol: Alkylation of Cyclohexanone

This protocol describes a general procedure for the α-methylation of cyclohexanone to yield 2-
methylcyclohexanone.

Materials:

Cyclohexanone

A strong base (e.g., Lithium diisopropylamide (LDA) or Sodium hydride (NaH))

Methyl iodide (CH₃I)

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Diethyl ether)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Organic extraction solvent (e.g., Diethyl ether)
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Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Enolate Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g.,

argon or nitrogen), the anhydrous solvent (THF) is added. The flask is cooled to a low

temperature (typically -78 °C for LDA). The strong base is added, followed by the dropwise

addition of cyclohexanone. The mixture is stirred for a period to allow for the complete

formation of the enolate.

Alkylation: Methyl iodide is added dropwise to the enolate solution at the low temperature.

The reaction is allowed to stir for several hours, gradually warming to room temperature.

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The resulting mixture is transferred to a separatory funnel.

Extraction: The aqueous layer is extracted multiple times with diethyl ether. The combined

organic extracts are washed with water and then with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification
The crude 2-methylcyclohexanone obtained from synthesis is typically purified by fractional

distillation.

Protocol: Purification by Fractional Distillation

The crude product is placed in a round-bottom flask suitable for distillation.

A fractional distillation apparatus is assembled.

The apparatus is heated, and the fraction boiling at approximately 162-165 °C at

atmospheric pressure is collected.[1][2][6][8][9][10][11] For higher purity, distillation can be

performed under reduced pressure.
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Safety and Toxicology
2-Methylcyclohexanone is a flammable liquid and should be handled with appropriate safety

precautions.[2][9] It is considered harmful if inhaled, swallowed, or in contact with skin.[2][3]

Inhalation of high concentrations of vapor may cause irritation to the eyes, nose, and throat,

and may lead to central nervous system depression.[2][15]

Table 3: Toxicological Data for 2-Methylcyclohexanone

Route Species Value Reference

Oral LD₅₀ Rat 1980 - 2140 mg/kg [3][14][16]

Dermal LD₅₀ Rabbit 1635 - 1637 mg/kg [14][16][17]

Inhalation LC₅₀ (4h) Rat
11 mg/L (ATE) /

13,090 mg/m³
[14][16]

Intraperitoneal LD₅₀ Mouse 200 mg/kg [2][18][19]

Handling Recommendations:

Work in a well-ventilated area or a fume hood.

Keep away from heat, sparks, and open flames.[12]

Wear suitable personal protective equipment (PPE), including gloves, safety goggles, and

protective clothing.[9][12]

Store in a tightly sealed container in a cool, dry place designated for flammable liquids.[9][15]

Biological Activity and Applications
While 2-methylcyclohexanone is listed as a human endogenous metabolite, its direct role in

biological signaling pathways is not well-documented in available literature.[17][20] Its primary

significance in the context of drug development and life sciences is as a versatile chemical

intermediate and building block.[21]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011275/
https://www.quora.com/How-can-I-synthesis-2-methyl-cyclohexanone-from-cyclohexanone
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011275/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclohexanone
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011275/
http://www.orgsyn.org/demo.aspx?prep=CV6P0121
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclohexanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C583608&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=583-60-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C583608&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=583-60-8
https://hmdb.ca/metabolites/HMDB0031539
https://webbook.nist.gov/cgi/cbook.cgi?ID=C583608&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=583-60-8
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011275/
https://www.researchgate.net/publication/390548478_SYNTHESIS_AND_SPECTRAL_STUDIES_OF_NOVEL_CYCLOHEXANONE_BASED_DERIVATIVEAND_THEIR_BIOLOGICAL_ACTIVITY
https://www.chembk.com/en/chem/2-Methylcyclohexanone
https://wap.guidechem.com/dictionary/en/583-60-8.html
https://www.quora.com/How-can-I-synthesis-2-methyl-cyclohexanone-from-cyclohexanone
https://wap.guidechem.com/dictionary/en/583-60-8.html
https://www.quora.com/How-can-I-synthesis-2-methyl-cyclohexanone-from-cyclohexanone
http://www.orgsyn.org/demo.aspx?prep=CV6P0121
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0031539
https://www.targetmol.com/compound/2-methylcyclohexanone
https://www.benchchem.com/product/b044802
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researchers have utilized 2-methylcyclohexanone as a starting material for the synthesis of

more complex molecules with potential biological activities, such as antimicrobial and anti-

inflammatory agents.[11][18] For instance, it is a precursor in the synthesis of various

derivatives used to study stereoselective reactions, which are critical in the production of

pharmaceutical intermediates.[21]

Visualizations
Experimental Workflow: Synthesis and Purification
The following diagram illustrates a typical workflow for the synthesis of 2-
methylcyclohexanone via enolate alkylation, followed by purification.

Synthesis Workup & Isolation Purification

Cyclohexanone in
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A generalized workflow for the synthesis and purification of 2-methylcyclohexanone.

Logical Relationship: Role in Synthesis of Bioactive
Molecules
This diagram shows the role of 2-methylcyclohexanone as a foundational chemical building

block for creating more complex derivatives with potential therapeutic applications.
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The role of 2-methylcyclohexanone as a precursor in developing bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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